Cas no 1704938-85-1 ((3S)-3-{(benzyloxy)carbonylamino}-3-(2,6-dichlorophenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(2,6-dichlorophenyl)propanoic acid
• CAS No: 1704938-85-1
• MF: C₁₇H₁₅Cl₂NO₄
• MW: 368.211302995682
• CID: 6104274
• PubChem ID: 103667681
• Update Time: 2025-06-11

(3S)-3-{(benzyloxy)carbonylamino}-3-(2,6-dichlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(2,6-dichlorophenyl)propanoic acid
• EN300-1163288
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2,6-dichlorophenyl)propanoic acid
• 1704938-85-1

• Inchi： 1S/C17H15Cl2NO4/c18-12-7-4-8-13(19)16(12)14(9-15(21)22)20-17(23)24-10-11-5-2-1-3-6-11/h1-8,14H,9-10H2,(H,20,23)(H,21,22)/t14-/m0/s1
• InChI Key： GDVINVYRTZROCM-AWEZNQCLSA-N
• SMILES： ClC1C=CC=C(C=1[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 367.0378133g/mol
• Monoisotopic Mass: 367.0378133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(2,6-dichlorophenyl)propanoic acid

Introduction to (3S)-3-{(benzyloxy)carbonylamino}-3-(2,6-dichlorophenyl)propanoic Acid (CAS No. 1704938-85-1)

(3S)-3-{(benzyloxy)carbonylamino}-3-(2,6-dichlorophenyl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1704938-85-1, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in medicinal chemistry.

The molecular structure of (3S)-3-{(benzyloxy)carbonylamino}-3-(2,6-dichlorophenyl)propanoic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a chiral center at the third carbon atom, indicated by the (S) configuration, suggests potential for enantioselective interactions with biological targets. Additionally, the benzyloxy carbonyl group and the 2,6-dichlorophenyl moiety enhance the compound's solubility and reactivity, which are crucial factors in drug design and synthesis.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurological disorders. The (3S)-3-{(benzyloxy)carbonylamino}-3-(2,6-dichlorophenyl)propanoic acid molecule has shown potential in preclinical studies as a precursor for various bioactive derivatives. Researchers have been exploring its utility in synthesizing inhibitors that modulate key enzymatic pathways involved in disease progression.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that have demonstrated efficacy in clinical trials. For instance, derivatives of this molecule have been investigated for their ability to inhibit specific kinases and proteases that are overexpressed in certain types of cancer. The dichlorophenyl group, in particular, has been associated with enhanced binding affinity to biological targets due to its ability to form multiple hydrogen bonds and hydrophobic interactions.

The benzyloxy carbonyl group serves as a protecting group for the amino function, allowing for selective modifications during synthetic protocols. This feature is particularly useful in multi-step syntheses where regioselectivity is paramount. Furthermore, the chiral center at the third carbon provides an opportunity to develop enantiomerically pure compounds, which can exhibit improved pharmacokinetic profiles compared to racemic mixtures.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of (3S)-3-{(benzyloxy)carbonylamino}-3-(2,6-dichlorophenyl)propanoic acid with various biological targets. These simulations have helped identify key interactions between the molecule and its potential receptors, providing insights into its mechanism of action. Such computational studies are complemented by experimental validations, which include enzyme inhibition assays and cellular-based assays.

The synthesis of this compound involves a series of well-established organic reactions, including protection-deprotection strategies and stereoselective transformations. The use of advanced catalytic systems has improved the efficiency and yield of these reactions, making it feasible to produce larger quantities for research purposes. Additionally, green chemistry principles have been incorporated into synthetic protocols to minimize waste and reduce environmental impact.

In conclusion, (3S)-3-{(benzyloxy)carbonylamino}-3-(2,6-dichlorophenyl)propanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is likely to play a crucial role in the next generation of medicinal interventions.